Cas no 468073-06-5 ((2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide)

• Product Name: (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide
• CAS No: 468073-06-5
• MF: C₁₉H₁₃ClN₂O₃
• MW: 352.77112364769
• CID: 6221532
• PubChem ID: 1527376
• Update Time: 2025-06-28

(2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide
• (E)-3-(5-(2-chlorophenyl)furan-2-yl)-2-cyano-N-(furan-2-ylmethyl)acrylamide
• SR-01000011682
• (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-[(furan-2-yl)methyl]prop-2-enamide
• AKOS002185275
• F1354-0023
• 468073-06-5
• 3-(5-(2-Chlorophenyl)furan-2-yl)-2-cyano-N-(furan-2-ylmethyl)acrylamide
• SR-01000011682-1
• (E)-3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(furan-2-ylmethyl)prop-2-enamide

• Inchi： 1S/C19H13ClN2O3/c20-17-6-2-1-5-16(17)18-8-7-14(25-18)10-13(11-21)19(23)22-12-15-4-3-9-24-15/h1-10H,12H2,(H,22,23)/b13-10+
• InChI Key： YFGRMQZRYRAIMA-JLHYYAGUSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(/C=C(\C#N)/C(NCC2=CC=CO2)=O)O1

Computed Properties

• Exact Mass: 352.0614700g/mol
• Monoisotopic Mass: 352.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.2Ų

Additional information on (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide

Comprehensive Overview of (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide (CAS No. 468073-06-5)

The compound (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide, identified by its CAS No. 468073-06-5, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of furanyl acrylamide derivatives, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their versatile biological activities. The presence of both furan and cyano functional groups in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide has surged, driven by their potential applications in targeted therapies and sustainable agriculture. Researchers are particularly interested in its molecular interactions and binding affinities, which could pave the way for novel enzyme inhibitors or receptor modulators. The compound's 2-chlorophenyl moiety further enhances its stability and reactivity, making it a valuable scaffold for synthetic modifications.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for CAS No. 468073-06-5. The compound can be synthesized via a multi-step process involving Knoevenagel condensation and amide coupling reactions, with careful optimization of reaction conditions to achieve high yields. Its spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and purity assessment. These details are critical for laboratories focusing on high-throughput screening and structure-activity relationship (SAR) studies.

Another trending topic is the potential bioactivity of (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide. Preliminary studies suggest its relevance in anti-inflammatory and antioxidant applications, aligning with the growing interest in natural product-inspired drug design. The compound's furan rings are known to contribute to its pharmacophore, a feature often explored in computational chemistry and molecular docking simulations. This has led to increased searches for in silico predictions of its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

From an industrial perspective, CAS No. 468073-06-5 is also being investigated for its role in advanced material synthesis. Its conjugated double bonds and electron-withdrawing groups make it a potential building block for organic semiconductors or photovoltaic materials. This aligns with the global push toward renewable energy solutions, a hot topic in both academic and commercial sectors. Companies specializing in fine chemicals are actively sourcing this compound for R&D collaborations.

In conclusion, (2E)-3-5-(2-chlorophenyl)furan-2-yl-2-cyano-N-(furan-2-yl)methylprop-2-enamide (CAS No. 468073-06-5) represents a multifaceted compound with significant potential across multiple disciplines. Its structural uniqueness, coupled with emerging applications in life sciences and material engineering, ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new avenues for innovation, addressing some of the most pressing challenges in healthcare and sustainability.